Cas no 421575-96-4 (4-(4-bromophenyl)-N-(2-chlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

• Product Name: 4-(4-bromophenyl)-N-(2-chlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• CAS No: 421575-96-4
• MF: C₁₈H₁₅BrClN₃O₂
• MW: 420.68760228157
• CID: 5835828
• PubChem ID: 2874663
• Update Time: 2025-06-11

4-(4-bromophenyl)-N-(2-chlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS001650827
• AB00145378-02
• AKOS021997783
• Oprea1_194056
• 4-(4-bromophenyl)-N-(2-chlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• 4-(4-bromophenyl)-N-(2-chlorophenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide
• SR-01000486626
• SR-01000486626-1
• EU-0077486
• Oprea1_711961
• 421575-96-4
• F1011-1833
• CHEMBL575175

• Inchi： 1S/C18H15BrClN3O2/c1-10-15(17(24)22-14-5-3-2-4-13(14)20)16(23-18(25)21-10)11-6-8-12(19)9-7-11/h2-9,16H,1H3,(H,22,24)(H2,21,23,25)
• InChI Key： FNUQLZPYHGPOSB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C(C(NC2C=CC=CC=2Cl)=O)=C(C)NC(N1)=O

Computed Properties

• Exact Mass: 419.00362g/mol
• Monoisotopic Mass: 419.00362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 70.2Ų

Additional information on 4-(4-bromophenyl)-N-(2-chlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

Introduction to 4-(4-bromophenyl)-N-(2-chlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 421575-96-4)

4-(4-bromophenyl)-N-(2-chlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide, identified by its CAS number 421575-96-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the tetrahydropyrimidine class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications. The presence of bromine and chlorine substituents on the aromatic rings enhances its chemical reactivity, making it a valuable scaffold for drug discovery and development.

The molecular structure of 4-(4-bromophenyl)-N-(2-chlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide consists of a central pyrimidine ring substituted with a carboxamide group at the 5-position, a methyl group at the 6-position, and aromatic rings at the 4-position (brominated) and the N-position (chlorinated). This arrangement not only contributes to its unique physicochemical properties but also influences its interactions with biological targets. The bromine atom at the para position of the phenyl ring is particularly noteworthy, as it can serve as a handle for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential pharmacological properties. Tetrahydropyrimidines, in particular, have been extensively studied due to their role as key intermediates in the synthesis of various bioactive molecules. The compound 4-(4-bromophenyl)-N-(2-chlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide stands out in this context due to its structural complexity and the presence of multiple reactive sites. This has made it an attractive candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The carboxamide group at the 5-position can be readily modified through various chemical transformations, including hydrolysis, amidation, or coupling reactions. Similarly, the methyl group at the 6-position provides a site for further functionalization. These features make 4-(4-bromophenyl)-N-(2-chlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide a versatile building block for designing novel therapeutic agents.

Recent advancements in computational chemistry have also played a crucial role in understanding the pharmacological potential of this compound. Molecular modeling studies have been employed to predict how 4-(4-bromophenyl)-N-(2-chlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide interacts with biological targets such as enzymes and receptors. These studies have provided valuable insights into its binding affinity and potential side effects. Additionally, virtual screening techniques have been used to identify possible derivatives with enhanced pharmacological properties.

The synthesis of 4-(4-bromophenyl)-N-(2-chlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of appropriately substituted benzene derivatives followed by condensation reactions to form the tetrahydropyrimidine core. Subsequent functionalization steps introduce the carboxamide group and other substituents while maintaining regioselectivity. Advanced synthetic methodologies such as transition metal-catalyzed reactions have been employed to improve efficiency and minimize byproduct formation.

The chemical stability of CAS No. 421575-96-4 is another critical factor that must be considered during both synthesis and application. The presence of bromine and chlorine atoms makes it susceptible to certain environmental conditions such as moisture or light exposure. Therefore, storage conditions must be carefully controlled to prevent degradation. Furthermore, its solubility profile in various solvents can impact its suitability for different applications. Solvent selection is often dictated by factors such as reaction conditions, ease of purification, and final product formulation.

In terms of applications, 4-(4-bromophenyl)-N-(2-chlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide has shown promise in several areas within pharmaceutical research. Its structural features make it a viable candidate for developing kinase inhibitors due to its ability to mimic natural substrates or bind allosterically to target enzymes. Additionally, tetrahydropyrimidines are known for their anti-inflammatory properties, making this compound a potential lead for designing novel anti-inflammatory agents.

Another area where this compound has shown promise is in antiviral research. The unique scaffold allows for interactions with viral proteases or polymerases, potentially leading to new treatments against various viral infections. Furthermore, preliminary studies suggest that modifications to this structure could enhance its efficacy while reducing toxicity—a critical consideration in drug development.

The role of computational chemistry cannot be overstated when evaluating compounds like CAS No 42157596 44 . By leveraging advanced algorithms, researchers can predict how changes in molecular structure will affect biological activity without conducting extensive wet-lab experiments . This approach not only accelerates discovery but also reduces costs associated with traditional screening methods . p >

Tetrahydropyrimidines remain one among most studied classes heterocyclic compounds owing versatility utility . Their prevalence medicinal chemistry partly attributed ease derivatization functional groups inherent within their framework .< / p >

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Molecular modeling techniques continue play pivotal role understanding SAR (structure–activity relationship) data generated experimental observations . Such integrative approach experimental computational methods foster deeper insights into complex biochemical interactions ultimately leading better drug candidates.< / p >

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In conclusion, 44(44bromophenyl)N(24chlorphenyl)6methyl< / strong > *22oxo12< / strong > *34tetrahydropyrimidine< / strong > *55carboxamide(CAS No 44125795964) represents significant advancement within pharmaceutical chemistry domain . Its unique structural features coupled potential therapeutic applications position it promising candidate future drug development efforts . Continued research collaborations interdisciplinary approaches necessary unlocking full potential this compound contributing improved health outcomes millions around world today tomorrow.< / p >